Cas no 820-01-9 (1-Butyne, 3-(1-butoxyethoxy)-)

• Product name: 1-Butyne, 3-(1-butoxyethoxy)-
• CAS No: 820-01-9
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 701668
• PubChem ID: 71420575

1-Butyne, 3-(1-butoxyethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1-Butyne, 3-(1-butoxyethoxy)-
• 1-(1-but-3-yn-2-yloxyethoxy)butane
• 3-(1-BUTOXYETHOXY)BUT-1-YNE
• 820-01-9
• DTXSID90839760

• Inchi： InChI=1S/C10H18O2/c1-5-7-8-11-10(4)12-9(3)6-2/h2,9-10H,5,7-8H2,1,3-4H3
• InChI Key： ZWGDCSLTAHURDP-UHFFFAOYSA-N
• SMILES： CCCCOC(C)OC(C)C#C

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 18.5Ų